Cas no 1256819-32-5 (5-(5-Bromopyridin-3-YL)oxazole)

• Product Name: 5-(5-Bromopyridin-3-YL)oxazole
• CAS No: 1256819-32-5
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD18255386
• CID: 2118225
• PubChem ID: 67055920
• Update Time: 2025-10-24

5-(5-Bromopyridin-3-YL)oxazole Chemical and Physical Properties

Names and Identifiers

• 3-?bromo-?5-?(5-?oxazolyl)?Pyridine
• 5-(5-BROMOPYRIDIN-3-YL)OXAZOLE
• 3-bromo-5-oxazol-5-yl-pyridine
• BTGMFLJMMTYKKI-UHFFFAOYSA-N
• Pyridine, 3-bromo-5-(5-oxazolyl)-
• 5-(5-bromopyridin-3-yl)-1,3-oxazole
• 3-bromo-5-(1,3-oxazol-5-yl)pyridine
• SCHEMBL1502620
• AKOS027329059
• CS-0195586
• MFCD18255386
• 3-bromo-5-(5-oxazolyl)Pyridine
• DTXSID201306489
• AS-36200
• DA-25565
• 1256819-32-5
• 5-(5-Bromopyridin-3-yl)oxazole, 97%
• 5-(5-Bromopyridin-3-YL)oxazole

• MDL： MFCD18255386
• Inchi： 1S/C8H5BrN2O/c9-7-1-6(2-10-3-7)8-4-11-5-12-8/h1-5H
• InChI Key： BTGMFLJMMTYKKI-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1=CN=CO1

Computed Properties

• Exact Mass: 223.95853g/mol
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.6

Additional information on 5-(5-Bromopyridin-3-YL)oxazole

Comprehensive Overview of 5-(5-Bromopyridin-3-YL)oxazole (CAS No. 1256819-32-5): Properties, Applications, and Industry Insights

The compound 5-(5-Bromopyridin-3-YL)oxazole (CAS No. 1256819-32-5) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a bromopyridine moiety fused with an oxazole ring, this compound serves as a versatile building block for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both nitrogen and bromine atoms in its structure enhances its reactivity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, the demand for 5-(5-Bromopyridin-3-YL)oxazole has surged due to its role in designing small-molecule therapeutics. Its ability to modulate protein-protein interactions and target specific enzymes aligns with the growing trend toward personalized medicine. A 2023 market analysis highlighted a 12% annual growth in the heterocyclic compound sector, driven by innovations in cancer research and neurodegenerative disease treatments. This compound's lipophilicity and bioavailability profiles further contribute to its appeal in medicinal chemistry, addressing common challenges like blood-brain barrier penetration.

From a synthetic chemistry perspective, CAS No. 1256819-32-5 offers distinct advantages. Its electron-deficient pyridine ring facilitates nucleophilic aromatic substitutions, while the oxazole component provides stability under acidic conditions. These properties are critical for developing high-throughput screening libraries, a hot topic in AI-driven drug discovery platforms. Industry forums frequently discuss its compatibility with flow chemistry techniques, which reduce waste and improve yield—a key concern for sustainable manufacturing. Notably, a 2022 study published in Organic Process Research & Development demonstrated its utility in continuous-flow halogenation reactions, achieving 94% efficiency.

Environmental and regulatory considerations also shape the applications of 5-(5-Bromopyridin-3-YL)oxazole. Unlike traditional halogenated compounds, its degradation pathways show lower ecotoxicity, aligning with green chemistry principles. This aspect resonates with the pharmaceutical industry's shift toward EPA-compliant syntheses. Additionally, its solid-state stability at room temperature simplifies storage logistics, a frequently searched topic among supply chain managers. Analytical methods like HPLC and LC-MS are commonly employed for purity verification, ensuring compliance with ICH Q3D guidelines for elemental impurities.

Looking ahead, the intersection of computational chemistry and experimental data promises new breakthroughs for this compound. Molecular docking simulations reveal its affinity for ATP-binding pockets, sparking interest in metabolic disorder therapeutics. As patent filings involving CAS 1256819-32-5 increase annually (with a 17% rise in 2023 alone), its commercial viability continues to expand. For researchers seeking alternatives to conventional scaffolds, this compound represents a compelling option that balances innovation with practicality.